Cas no 735316-09-3 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 4,4''''-dimethyl-)

• Product name: 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 4,4''''-dimethyl-
• CAS No: 735316-09-3
• MF: C₂₂H₁₆S₅
• MW: 440.68744
• CID: 542331
• PubChem ID: 11166585

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 4,4''''-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 4,4''''-dimethyl-
• 2,5-bis[5-(4-methylthiophen-2-yl)thiophen-2-yl]thiophene
• DTXSID10457460
• 735316-09-3

• Inchi： InChI=1S/C22H16S5/c1-13-9-21(23-11-13)19-7-5-17(26-19)15-3-4-16(25-15)18-6-8-20(27-18)22-10-14(2)12-24-22/h3-12H,1-2H3
• InChI Key： CGHHUUPLQOXJGS-UHFFFAOYSA-N
• SMILES： CC1=CSC(=C1)C2=CC=C(S2)C3=CC=C(S3)C4=CC=C(S4)C5=CC(=CS5)C

Computed Properties

• Exact Mass: 439.98555638g/mol
• Monoisotopic Mass: 439.98555638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 141Ų